Cas no 1613714-31-0 (Potassium [(4-bromophenyl)methyl]trifluoroboranuide)

• Product Name: Potassium [(4-bromophenyl)methyl]trifluoroboranuide
• CAS No: 1613714-31-0
• MF: C₇H₆BBrF₃K
• MW: 276.931052684784
• MDL: MFCD18861765
• CID: 5037137
• PubChem ID: 63702513
• Update Time: 2026-02-28

Potassium [(4-bromophenyl)methyl]trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium [(4-bromophenyl)methyl]trifluoroboranuide

• MDL： MFCD18861765
• Inchi： 1S/C7H6BBrF3.K/c9-7-3-1-6(2-4-7)5-8(10,11)12;/h1-4H,5H2;/q-1;+1
• InChI Key： PZYWQZDIOYGXSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C[B-](F)(F)F.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Potassium [(4-bromophenyl)methyl]trifluoroboranuide

Research Brief on Potassium [(4-bromophenyl)methyl]trifluoroboranuide (CAS: 1613714-31-0) in Chemical Biology and Pharmaceutical Applications

Potassium [(4-bromophenyl)methyl]trifluoroboranuide (CAS: 1613714-31-0) is a boron-containing compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This trifluoroborate salt is widely recognized for its utility as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. The presence of the 4-bromophenyl moiety enhances its reactivity, making it particularly valuable for constructing complex molecular architectures relevant to drug discovery and materials science.

Recent studies have highlighted the compound's role in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in creating potent kinase inhibitors, where the trifluoroborate group served as a stable yet reactive handle for subsequent functionalization. The research team reported excellent yields (85-92%) and mild reaction conditions when using this building block, suggesting advantages over traditional boronic acid derivatives in terms of stability and handling.

In pharmaceutical applications, Potassium [(4-bromophenyl)methyl]trifluoroboranuide has shown promise as a precursor for PET (positron emission tomography) tracer development. A collaborative study between academic and industrial researchers (Nature Biomedical Engineering, 2024) utilized this compound to create 18F-labeled analogs for imaging studies. The trifluoroborate group's unique properties allowed for efficient radiofluorination, addressing longstanding challenges in tracer stability and biodistribution.

The compound's safety profile and physicochemical properties have been systematically investigated in recent preclinical studies. Research published in Chemical Research in Toxicology (2023) examined its metabolic stability and potential toxicity pathways. While demonstrating good stability under physiological conditions, the studies recommended careful consideration of dose-dependent effects in biological applications, particularly regarding boron accumulation.

Emerging applications in materials science have expanded the utility of Potassium [(4-bromophenyl)methyl]trifluoroboranuide beyond traditional pharmaceutical uses. A 2024 Advanced Materials report detailed its incorporation into organic electronic materials, where the bromine substituent enabled precise crosslinking of conjugated polymers. This development opens new possibilities for designing functional materials with tailored electronic properties.

Ongoing research continues to explore the compound's potential in targeted drug delivery systems. Preliminary results from a multi-center study (presented at the 2024 ACS National Meeting) suggest that the trifluoroborate moiety can serve as an effective ligand for nanoparticle functionalization, enabling enhanced cellular uptake and tissue-specific accumulation of therapeutic agents.

In conclusion, Potassium [(4-bromophenyl)methyl]trifluoroboranuide (1613714-31-0) represents a multifaceted tool in contemporary chemical biology and pharmaceutical research. Its unique combination of stability and reactivity, coupled with recent methodological advances in its application, positions this compound as a valuable asset in drug discovery, diagnostic imaging, and advanced materials development. Future research directions likely will focus on expanding its utility in biocompatible transformations and exploring novel derivatives with enhanced properties.